Cas no 2580232-49-9 (3-methyl-5-(trifluoromethyl)thiophen-2-ylmethanol)

3-Methyl-5-(trifluoromethyl)thiophen-2-ylmethanol is a fluorinated thiophene derivative with significant utility in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. The hydroxymethyl substituent at the 2-position provides a reactive handle for further functionalization, enabling its use as a versatile intermediate. Its thiophene core contributes to electron-rich aromatic properties, facilitating applications in materials science and catalysis. The compound’s well-defined structure and high purity ensure reproducibility in research and industrial processes. Its stability under standard conditions and compatibility with common synthetic methodologies further underscore its practicality in advanced chemical synthesis.
3-methyl-5-(trifluoromethyl)thiophen-2-ylmethanol structure
2580232-49-9 structure
Product Name:3-methyl-5-(trifluoromethyl)thiophen-2-ylmethanol
CAS No:2580232-49-9
MF:C7H7F3OS
MW:196.190091371536
MDL:MFCD33020327
CID:5661337
PubChem ID:155858705
Update Time:2025-06-25

3-methyl-5-(trifluoromethyl)thiophen-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenemethanol, 3-methyl-5-(trifluoromethyl)-
    • [3-Methyl-5-(trifluoromethyl)thiophen-2-yl]methanol
    • 2580232-49-9
    • EN300-27717314
    • 3-methyl-5-(trifluoromethyl)thiophen-2-ylmethanol
    • MDL: MFCD33020327
    • Inchi: 1S/C7H7F3OS/c1-4-2-6(7(8,9)10)12-5(4)3-11/h2,11H,3H2,1H3
    • InChI Key: GKAZTSAZZONONT-UHFFFAOYSA-N
    • SMILES: C1(CO)SC(C(F)(F)F)=CC=1C

Computed Properties

  • Exact Mass: 196.01697050g/mol
  • Monoisotopic Mass: 196.01697050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • Density: 1.376±0.06 g/cm3(Predicted)
  • Boiling Point: 211.3±35.0 °C(Predicted)
  • pka: 13.59±0.10(Predicted)

3-methyl-5-(trifluoromethyl)thiophen-2-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27717314-0.05g
[3-methyl-5-(trifluoromethyl)thiophen-2-yl]methanol
2580232-49-9 95.0%
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$249.0 2025-03-20
Enamine
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Enamine
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Enamine
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Enamine
EN300-27717314-5.0g
[3-methyl-5-(trifluoromethyl)thiophen-2-yl]methanol
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Enamine
EN300-27717314-10.0g
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Enamine
EN300-27717314-1g
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